Cas no 2230807-43-7 (5-Oxa-11-azadispiro[3.1.3^{6}.3^{4}]dodecane hydrochloride)

• Product Name: 5-Oxa-11-azadispiro[3.1.3^{6}.3^{4}]dodecane hydrochloride
• CAS No: 2230807-43-7
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 4787215
• Update Time: 2025-06-11

5-Oxa-11-azadispiro[3.1.3^{6}.3^{4}]dodecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-11-azadispiro[3.1.3^{6}.3^{4}]dodecane hydrochloride

• Inchi： 1S/C10H17NO.ClH/c1-3-9(4-1)7-11-8-10(12-9)5-2-6-10;/h11H,1-8H2;1H
• InChI Key： JSRZIBHJLNETHN-UHFFFAOYSA-N
• SMILES： Cl.O1C2(CNCC31CCC3)CCC2

Computed Properties

• Exact Mass: 203.1076919 g/mol
• Monoisotopic Mass: 203.1076919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.71
• Topological Polar Surface Area: 21.3

Additional information on 5-Oxa-11-azadispiro[3.1.3^{6}.3^{4}]dodecane hydrochloride

Introduction to 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride (CAS No. 2230807-43-7)

5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride, identified by its CAS number 2230807-43-7, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic heterocyclic compound features a complex arrangement of oxygen and nitrogen atoms, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular framework of 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride consists of two interconnected rings: a cyclohexane ring linked to an azacycloheptane moiety through an oxygen atom. This spirocyclic structure introduces rigidity and conformational constraints, which can influence its interactions with biological targets. The presence of both oxygen and nitrogen heteroatoms further enhances its potential as a pharmacophore, enabling diverse binding modes with biological receptors.

In recent years, the interest in spirocyclic compounds has surged due to their unique structural properties and biological activities. Spirocycles are known for their ability to mimic natural products and exhibit high binding affinity to biological targets. The 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride structure, with its spiro linkage and functionalized heteroatoms, aligns well with these characteristics, making it an attractive scaffold for medicinal chemists.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and in vitro studies. This improved solubility is a critical factor in drug development, as it allows for better bioavailability and more efficient delivery systems.

Recent research has highlighted the potential of 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases. The spirocyclic core of the molecule provides a stable platform for further derivatization, allowing researchers to fine-tune its pharmacological properties.

The synthesis of 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound is suitable for preclinical and clinical investigations.

In preclinical studies, 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride has shown promise in animal models for several therapeutic indications. Its ability to interact with biological targets suggests potential applications in treating conditions such as chronic pain, neuroinflammation, and metabolic disorders. The compound's unique structure also makes it a valuable tool for understanding the mechanisms of action of existing drugs and for designing novel therapeutics.

The development of 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride as a drug candidate is supported by computational modeling studies that predict favorable interactions between the compound and biological targets. Molecular docking simulations have identified key binding sites on enzymes and receptors that could be modulated by this compound, providing insights into its potential therapeutic effects.

The future prospects of 5-Oxa-11-azadispiro[3.1.3⁶.3⁴]dodecane hydrochloride in pharmaceutical research are promising. Ongoing studies aim to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, explorations into its pharmacokinetic properties will be crucial for developing effective drug delivery systems.

The significance of 5-Oxa-11-azadispiro[3.1.3⁶.34]dodecane hydrochloride lies not only in its potential therapeutic applications but also in its contribution to the broader field of medicinal chemistry. As research continues to uncover new insights into spirocyclic compounds, 5-Oxa-11-azadispiro[31 33^6 .34]dodecane hydrochloride is poised to play a pivotal role in the development of next-generation pharmaceuticals.